
cerium stearate chemical identification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cerium stearate

CAS No.: 10119-53-6

Cat. No.: S1539126

Get Quote

Chemical Identification & Properties

Cerium stearate is classified as a metallic soap, which is a metal derivative of a fatty acid [1]. The

following table consolidates its key identifiers and physical properties.

Property Details

CAS Number 10119-53-6; 14536-00-6 (Cerium(3+) stearate) [2] [3] [4]

Linear Formula Ce(C₁₈H₃₅O₂)₃ or (C₁₈H₃₅O₂)₃Ce [2]

Molar Mass 990.52 - 990.54 g/mol [2] [3]

Appearance White powder or pellets [2] [3]

Melting Point 120 - 124 °C [2] [3]

Synthesis & Structural Characterization

The synthesis and analysis of lanthanide carboxylates like cerium stearate involve specific methods to

confirm their structure and composition.
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Synthesis Pathways

Two primary synthesis routes are documented:

From Cerium Oxide: Reaction of cerium oxide (CeO₂) with stearic acid in an inert atmosphere at

temperatures between 100 and 200 °C [1].
From Cerium Nitrate: Reaction of cerium nitrate (Ce(NO₃)₃) with potassium stearate in solution [1]

[4].

The following diagram outlines these two synthesis workflows:
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Synthesis pathways for cerium stearate from cerium oxide or cerium nitrate precursors.

Experimental Characterization Techniques

While detailed, step-by-step protocols for cerium stearate are not fully available in the search results,

research on analogous cerium(III) carboxylate complexes employs these techniques [5]:
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Thermal Analysis (TGA-DSC): Used to determine the minimum metal-ligand stoichiometry,

dehydration processes, and thermal decomposition mechanism under different atmospheres (air or
N₂) [5].

X-ray Powder Diffraction (XRD): Employed for structural and polycrystalline phase characterization,
often refined using the Rietveld method. This can determine the space group (e.g., P2₁/c for similar

complexes) and confirm a polymeric arrangement [5].
Spectroscopic Methods:

Fourier-Transform Infrared (FT-IR) Spectroscopy: Used to identify the coordination mode of
the carboxylate ligand to the cerium center. Theoretical calculations can be used to generate

and compare with experimental vibrational spectra [5].
UV-vis Spectroscopy: Helps characterize the electronic properties of the complex [5].

The workflow for a comprehensive structural characterization is visualized as follows:

Start: Cerium Stearate
Polycrystalline Sample

Thermal Analysis
(TGA-DSC)

X-ray Diffraction
(XRD/Rietveld) FT-IR Spectroscopy UV-vis Spectroscopy

Output: Structural Model,
Stoichiometry, Thermal

Stability, Coordination Mode

Click to download full resolution via product page

Key experimental techniques for characterizing the structure and properties of cerium stearate.

Applications and Handling

Uses: Cerium stearate is used as a lubricant, antioxidant, and antifoaming agent in various

industries. It also serves as a catalyst in polymer synthesis and a stabilizer in plastics production [1].
Safety and Handling: The compound may be irritating to the eyes, skin, and respiratory tract. It is

recommended to handle it with appropriate personal protective equipment (PPE) including safety
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glasses and gloves, and to use it in a well-ventilated area or a fume hood [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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